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Compound of Interest

Compound Name: thietan-3-ol

Cat. No.: B1346918 Get Quote

Thietan-3-ol: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of thietan-3-ol, a heterocyclic

compound of increasing interest in medicinal chemistry and drug discovery. This document

details its chemical identity, physicochemical properties, and key experimental protocols for its

synthesis and modification. Furthermore, it explores the strategic application of the thietan-3-ol
motif as a bioisosteric replacement for carboxylic acids, a crucial strategy in the development of

novel therapeutics, particularly for central nervous system (CNS) disorders.

Core Chemical Identifiers and Properties
Thietan-3-ol is a saturated four-membered heterocyclic compound containing a sulfur atom

and a hydroxyl group. Its unique structural and electronic properties make it a valuable building

block in organic synthesis.

Table 1: Chemical Identifiers for Thietan-3-ol
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Identifier Value

CAS Number 10304-16-2[1][2]

IUPAC Name thietan-3-ol[1]

Synonyms 3-Thietanol, 3-Hydroxythietane[1][2]

Molecular Formula C₃H₆OS[1]

Molecular Weight 90.14 g/mol

InChI InChI=1S/C3H6OS/c4-3-1-5-2-3/h3-4H,1-2H2[1]

InChIKey YCGJWFCBFZPGJK-UHFFFAOYSA-N[1]

Canonical SMILES C1C(CS1)O[1]

Table 2: Physicochemical Data for Thietan-3-ol

Property Value

Boiling Point 143.04 °C (Estimated)[2]

Density 1.336 g/cm³[3]

Solubility 72 g/L in water at 25 °C

pKa 13.55 ± 0.20 (Predicted)

Physical Form Liquid

Strategic Application in Drug Discovery: A
Bioisostere for Carboxylic Acids
A significant application of thietan-3-ol in medicinal chemistry is its use as a bioisostere for the

carboxylic acid functional group.[4] This strategy is often employed to modulate the

physicochemical properties of a drug candidate, such as lipophilicity and permeability, which

are critical for its pharmacokinetic profile, especially for drugs targeting the central nervous

system.[4][5] The replacement of a carboxylic acid with a thietan-3-ol moiety can lead to a
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reduction in acidity and an increase in permeability, potentially improving brain penetration.[5]

[6]

Logical Workflow: Thietan-3-ol as a Carboxylic Acid Bioisostere
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Caption: Logical workflow illustrating the use of thietan-3-ol as a bioisostere.
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Experimental Protocols
Detailed methodologies for the synthesis and key reactions of thietan-3-ol are crucial for its

application in research. The following protocols are based on established literature procedures.

Synthesis of Thietan-3-ol from Thietan-3-one
This protocol describes the reduction of thietan-3-one to thietan-3-ol using sodium

borohydride.[7]

Materials:

Thietan-3-one

Dichloromethane (DCM)

Methanol (MeOH)

Sodium borohydride (NaBH₄)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Ice bath

Rotary evaporator

Procedure:

Dissolve thietan-3-one (1.00 g, 11.35 mmol) in a mixture of dichloromethane (8 mL) and

methanol (2 mL) in a round-bottom flask with a magnetic stir bar.[7]

Cool the solution to 0-5 °C using an ice bath.[7]

Slowly add sodium borohydride (1.28 g, 34.00 mmol) in portions to the stirred solution.[7]
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Remove the ice bath and allow the reaction mixture to stir at 25-30 °C for 5 hours.[7]

Upon completion of the reaction, filter the mixture.[7]

Concentrate the filtrate under reduced pressure using a rotary evaporator to yield thietan-3-
ol as a colorless oil.[7]

Oxidation of Thietan-3-ol to 3-Hydroxythietane 1,1-
dioxide
This protocol details the oxidation of thietan-3-ol to its corresponding sulfone using hydrogen

peroxide.[3]

Materials:

Thietan-3-ol

Ethyl acetate

Acetic acid

Sodium tungstate

Aqueous hydrogen peroxide (H₂O₂, 48% w/w)

Sodium hydrogen sulfite

Reaction vessel with heating and stirring capabilities

Procedure:

Prepare a mixture of ethyl acetate (600 mL), acetic acid (400 mL), thietan-3-ol (200.0 g),

and sodium tungstate (2.0 g) in a suitable reaction vessel.[3]

Heat the mixture to 45-50 °C with stirring.[3]

Add aqueous hydrogen peroxide (316.0 g, 48% w/w) to the reaction mixture over a period of

4 hours.[3]
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After the addition is complete, cool the reaction mixture to 25-30 °C.[3]

Quench the reaction by the addition of sodium hydrogen sulfite.[3]

Filter the mixture. The resulting product, 3-hydroxythietane 1,1-dioxide, can be further

purified by crystallization.[3]

Experimental Workflow: Synthesis and Oxidation of Thietan-3-ol
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Caption: Workflow for the synthesis of thietan-3-ol and its subsequent oxidation.
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Safety and Handling
Thietan-3-ol is harmful if swallowed, in contact with skin, or if inhaled.[1] It causes skin and

serious eye irritation and may cause respiratory irritation.[1] Appropriate personal protective

equipment, including gloves, safety goggles, and a lab coat, should be worn when handling this

chemical.[8] Work should be conducted in a well-ventilated area or a chemical fume hood.[8]

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

oxidizing agents.[8]

This guide serves as a foundational resource for researchers working with thietan-3-ol. For

more specific applications and advanced protocols, consulting the primary literature is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1346918#thietan-3-ol-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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